Cas no 2229001-16-3 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methylpiperazine)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methylpiperazine
• CAS No: 2229001-16-3
• MF: C₉H₁₅BrN₄
• MW: 259.146200418472
• CID: 5930826
• PubChem ID: 165794451
• Update Time: 2025-07-15

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methylpiperazine
• 2229001-16-3
• EN300-1921735

• Inchi： 1S/C9H15BrN4/c1-13-4-3-11-6-8(13)7-5-9(10)12-14(7)2/h5,8,11H,3-4,6H2,1-2H3
• InChI Key： TTZIQGYMWXQPAF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2CNCCN2C)N(C)N=1

Computed Properties

• Exact Mass: 258.04801g/mol
• Monoisotopic Mass: 258.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methylpiperazine

Introduction to 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methylpiperazine (CAS No. 2229001-16-3)

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methylpiperazine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229001-16-3, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound consists of a piperazine ring substituted with a 3-bromo-1-methyl-1H-pyrazole moiety, which contributes to its distinct chemical behavior and reactivity.

The piperazine core is a well-known pharmacophore in drug design, frequently incorporated into molecules targeting various biological pathways. Its ability to form hydrogen bonds and interact with biological targets makes it a valuable scaffold for developing therapeutic agents. In contrast, the 3-bromo-1-methyl-1H-pyrazole substituent introduces additional functionality, enhancing the compound's potential for further chemical modifications and biological exploration.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug development. Among these, pyrazole derivatives have shown promise in addressing a range of therapeutic challenges. The presence of a bromine atom in the 3-bromo-1-methyl-1H-pyrazole moiety not only influences the electronic properties of the molecule but also provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methylpiperazine is its potential as an intermediate in synthesizing more complex pharmacological entities. Researchers have leveraged this compound to develop novel molecules targeting neurological disorders, infectious diseases, and inflammatory conditions. The combination of the piperazine and pyrazole moieties offers a versatile platform for designing compounds with improved solubility, bioavailability, and target specificity.

The synthesis of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methylpiperazine typically involves multi-step organic transformations, beginning with the preparation of the pyrazole core followed by its bromination and subsequent coupling with the piperazine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In terms of biological activity, preliminary studies have suggested that derivatives of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methylpiperazine may exhibit potent effects on certain enzymes and receptors. For instance, modifications to the piperazine ring have been explored to enhance interactions with dopamine receptors, which could be relevant for treating conditions such as depression or Parkinson's disease. Additionally, the brominated pyrazole segment has been investigated for its potential antimicrobial properties.

The growing interest in this compound is also driven by its role in developing next-generation therapeutics. Researchers are exploring its utility in creating small molecule inhibitors that can modulate critical signaling pathways involved in cancer, neurodegeneration, and autoimmune diseases. The ability to fine-tune the structure while maintaining the core pharmacophore allows for rapid screening and optimization of lead compounds.

From a computational chemistry perspective, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methylpiperazine has been subjected to extensive molecular modeling studies to predict its binding affinity and interaction patterns with biological targets. These simulations have provided valuable insights into how structural modifications can enhance potency and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The commercial availability of CAS No. 2229001-16-3 has facilitated further research by academic institutions and pharmaceutical companies worldwide. Manufacturers specializing in fine chemicals have optimized production protocols to ensure high purity and yield, catering to the growing demand for this intermediate. This accessibility underscores the compound's significance as a building block in synthetic chemistry.

Future directions in research may focus on exploring novel derivatives of 2-(3-bromo-1-methyl-1H-pyrazol-5-ylyl)-methyl)piperazine, particularly those designed for targeted delivery systems or prodrug formulations. The versatility of this scaffold suggests that it will remain a cornerstone in medicinal chemistry for years to come.